Cas no 89598-69-6 (1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-)
89598-69-6 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
CAS No:89598-69-6
MF:C6H9N3O3
MW:171.153960943222
CID:712057
PubChem ID:45085791
Update Time:2025-04-19
1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
- as-Triazine-3,5(2H,4H)-dione, 1-acetyldihydro-2-methyl- (7CI)
- 1-Acetyl-2-methyl-1,2,4-triazinane-3,5-dione
- 89598-69-6
-
- Inchi: 1S/C6H9N3O3/c1-4(10)9-3-5(11)7-6(12)8(9)2/h3H2,1-2H3,(H,7,11,12)
- InChI Key: BKGSZTLJLHXACA-UHFFFAOYSA-N
- SMILES: O=C1CN(C(C)=O)N(C)C(N1)=O
Computed Properties
- Exact Mass: 171.064
- Monoisotopic Mass: 171.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7A^2
- XLogP3: -1.2
1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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